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Compound of Interest

Compound Name:
Methyl 2-acetamido-3-

nitrobenzoate

Cat. No.: B181345 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 2-acetamido-3-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-acetamido-3-nitrobenzoate is a key chemical intermediate with significant

applications in organic synthesis and pharmaceutical development. Its handling requires a

comprehensive understanding of its chemical properties and potential hazards to ensure the

safety of laboratory personnel and the integrity of research outcomes. This guide provides a

detailed technical overview of the safety and handling protocols for Methyl 2-acetamido-3-
nitrobenzoate, grounded in authoritative safety data and established laboratory practices. It

covers hazard identification, risk mitigation strategies, emergency procedures, and proper

disposal, offering a self-validating system for safe laboratory operations.

Chemical & Physical Properties
A thorough understanding of a compound's physical and chemical properties is foundational to

its safe handling. These properties dictate storage conditions, appropriate personal protective

equipment (PPE), and potential incompatibilities.
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Property Value Source

Molecular Formula C9H9NO4 [1]

Molecular Weight 195.17 g/mol [1]

Appearance Light yellow solid [1]

Melting Point 62 - 65 °C (143.6 - 149 °F) [1]

Boiling Point No information available [1]

Solubility No information available [1]

Stability Stable under normal conditions [1]

The solid nature of this compound at room temperature indicates that dust generation is a

potential route of exposure that must be managed.[2] Its stability under normal conditions

suggests that it does not pose a risk of spontaneous hazardous polymerization.[1]

Hazard Identification and Risk Assessment
Methyl 2-acetamido-3-nitrobenzoate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as Acute toxicity, Oral (Category 4).[2] The

primary hazard statement is H302: Harmful if swallowed.[2]

Routes of Exposure and Symptoms:

Ingestion: Harmful if swallowed.[2] May cause discomfort, and medical attention should be

sought.[2]

Inhalation: May cause irritation to the lungs and respiratory system.[2]

Skin Contact: May result in inflammation, characterized by itching, scaling, reddening, or

blistering.[2]

Eye Contact: Can cause redness, pain, or severe eye damage.[2]

A thorough risk assessment should be conducted before any procedure involving this

compound. This involves evaluating the quantities being used, the potential for dust or aerosol
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generation, and the duration of exposure.

Engineering Controls and Personal Protection
A hierarchy of controls should be implemented to minimize exposure.

Engineering Controls
The primary method for controlling exposure should be through engineering solutions.

Ventilation: Use only with adequate ventilation.[2] A chemical fume hood is recommended for

all procedures that may generate dust or aerosols.

Containment: For larger scale operations, consider the use of glove boxes or other enclosed

systems.

Eyewash Stations and Safety Showers: Facilities storing or utilizing this material should be

equipped with an eyewash fountain and a safety shower.[2]

Personal Protective Equipment (PPE)
When engineering controls are not sufficient to eliminate exposure, appropriate PPE must be

worn.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Chemically resistant gloves should be inspected before each use.

Respiratory Protection: If dust is generated and engineering controls are inadequate, a

NIOSH-approved respirator with a particle filter is recommended.[1]

Caption: Hierarchy of controls for managing chemical exposure.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical for safety.
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Handling
Avoid contact with skin, eyes, and personal clothing.[2]

Wash hands thoroughly after handling.[2]

Avoid breathing fumes or dust.[2]

Minimize dust generation and accumulation.[2]

Keep away from sources of ignition.[2]

Do not eat, drink, or smoke when using this product.[2]

Open and handle the container with care.[2]

Storage
Store in a tightly-closed container when not in use.[2]

Store in a cool, dry, well-ventilated area.[2]

Keep away from incompatible substances, such as strong oxidizing agents.[2]

Emergency Procedures
In the event of an accidental release or exposure, prompt and appropriate action is crucial.

First-Aid Measures
General Advice: Immediately remove any contaminated clothing. Consult a physician and

show them the Safety Data Sheet.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[2]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Obtain medical aid immediately.[2]
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Eye Contact: Immediately flush open eyes with running water for at least 15 minutes. Obtain

medical aid immediately.[2]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. Do

NOT induce vomiting without medical advice.[2]

Accidental Release Measures
Personal Precautions: Wear protective equipment and keep unprotected personnel away.

Ensure adequate ventilation. Remove all sources of ignition.[2]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[2]

Methods for Containment and Cleaning Up: Prevent further leak or spill if safe to do so.

Vacuum, sweep up, or absorb with inert material and place it into a suitable disposal

container. Consult local regulations for disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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